![molecular formula C24H34N2O B1262080 N-[(3-methoxyphenyl)methyl]-N-methyl-1-[1-[2-(2-methylphenyl)ethyl]-3-piperidinyl]methanamine](/img/structure/B1262080.png)
N-[(3-methoxyphenyl)methyl]-N-methyl-1-[1-[2-(2-methylphenyl)ethyl]-3-piperidinyl]methanamine
Overview
Description
N-[(3-methoxyphenyl)methyl]-N-methyl-1-[1-[2-(2-methylphenyl)ethyl]-3-piperidinyl]methanamine is a primary amine.
Scientific Research Applications
Analytical Characterization and Biological Matrices
- Study Overview : De Paoli et al. (2013) conducted a study focusing on the characterization of three psychoactive arylcyclohexylamines, including a compound structurally similar to the one . They developed and validated analytical methods for determining these compounds in biological fluids using liquid chromatography and mass spectrometry. This research is significant for understanding the analytical profiles of related compounds in different biological matrices (De Paoli et al., 2013).
Neurotoxic Potential and Pharmaceutical Applications
- Neurotoxicity Study : Zimmerman et al. (1986) investigated the neurotoxic potential of a compound structurally related to the specified compound. Their research suggested that this compound has the potential to cause destruction of nigrostriatal dopamine neurons, which could lead to Parkinsonian symptoms in humans. This study highlights the importance of understanding the neurotoxic properties of such compounds (Zimmerman et al., 1986).
Synthesis and Characterization of Analogues
- Synthesis Research : Wallach et al. (2016) described the synthesis of fifteen N-alkyl-arylcyclohexylamines, which are analogues of the compound . They performed extensive analytical characterizations using various techniques, contributing to the understanding of the chemical properties of similar compounds (Wallach et al., 2016).
Anticonvulsant Activity
- Pharmacological Evaluation : Pandey and Srivastava (2011) synthesized novel Schiff bases of 3-aminomethyl pyridine, structurally related to the compound of interest, and screened them for anticonvulsant activity. They found several compounds with significant seizure protection, highlighting potential therapeutic applications (Pandey & Srivastava, 2011).
Imaging and Diagnostic Applications
- PET Imaging Study : Plenevaux et al. (2000) conducted research on a compound similar to the one specified, examining its potential use in PET imaging for studying serotonergic neurotransmission. This study is relevant for understanding the applications of such compounds in neuroimaging (Plenevaux et al., 2000).
properties
Product Name |
N-[(3-methoxyphenyl)methyl]-N-methyl-1-[1-[2-(2-methylphenyl)ethyl]-3-piperidinyl]methanamine |
|---|---|
Molecular Formula |
C24H34N2O |
Molecular Weight |
366.5 g/mol |
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-N-methyl-1-[1-[2-(2-methylphenyl)ethyl]piperidin-3-yl]methanamine |
InChI |
InChI=1S/C24H34N2O/c1-20-8-4-5-11-23(20)13-15-26-14-7-10-22(19-26)18-25(2)17-21-9-6-12-24(16-21)27-3/h4-6,8-9,11-12,16,22H,7,10,13-15,17-19H2,1-3H3 |
InChI Key |
FWYQXRWQFDPBIS-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CCN2CCCC(C2)CN(C)CC3=CC(=CC=C3)OC |
Canonical SMILES |
CC1=CC=CC=C1CCN2CCCC(C2)CN(C)CC3=CC(=CC=C3)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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